6-Amino-4-(3-bromophenyl)-3-[(4-methylphenyl)sulfanylmethyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
6-Amino-4-(3-bromophenyl)-3-[(4-methylphenyl)sulfanylmethyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
445266-64-8
VCID:
VC0459524
InChI:
InChI=1S/C21H17BrN4OS/c1-12-5-7-15(8-6-12)28-11-17-19-18(13-3-2-4-14(22)9-13)16(10-23)20(24)27-21(19)26-25-17/h2-9,18H,11,24H2,1H3,(H,25,26)
SMILES:
CC1=CC=C(C=C1)SCC2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=CC=C4)Br
Molecular Formula:
C21H17BrN4OS
Molecular Weight:
453.4g/mol
6-Amino-4-(3-bromophenyl)-3-[(4-methylphenyl)sulfanylmethyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
CAS No.: 445266-64-8
Main Products
VCID: VC0459524
Molecular Formula: C21H17BrN4OS
Molecular Weight: 453.4g/mol
![6-Amino-4-(3-bromophenyl)-3-[(4-methylphenyl)sulfanylmethyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile - 445266-64-8](/images/no_structure.jpg)
| CAS No. | 445266-64-8 |
|---|---|
| Product Name | 6-Amino-4-(3-bromophenyl)-3-[(4-methylphenyl)sulfanylmethyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
| Molecular Formula | C21H17BrN4OS |
| Molecular Weight | 453.4g/mol |
| IUPAC Name | 6-amino-4-(3-bromophenyl)-3-[(4-methylphenyl)sulfanylmethyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
| Standard InChI | InChI=1S/C21H17BrN4OS/c1-12-5-7-15(8-6-12)28-11-17-19-18(13-3-2-4-14(22)9-13)16(10-23)20(24)27-21(19)26-25-17/h2-9,18H,11,24H2,1H3,(H,25,26) |
| Standard InChIKey | RTTMVNGUVSSQBK-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)SCC2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=CC=C4)Br |
| Canonical SMILES | CC1=CC=C(C=C1)SCC2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=CC=C4)Br |
| PubChem Compound | 3763970 |
| Last Modified | Nov 11 2021 |
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